Cas no 63991-67-3 (1-benzoyl-4-benzylpiperazine)

• Product Name: 1-benzoyl-4-benzylpiperazine
• CAS No: 63991-67-3
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 503306
• PubChem ID: 116119
• Update Time: 2025-04-19

1-benzoyl-4-benzylpiperazine Chemical and Physical Properties

Names and Identifiers

• Methanone,phenyl[4-(phenylmethyl)-1-piperazinyl]-
• (4-benzylpiperazin-1-yl)-phenylmethanone
• 1-Benzoyl-4-benzyl-piperazin
• 1-benzoyl-4-benzylpiperazine
• 4-benzylpiperazinylphenylketone
• N-benzoyl-4-benzylpiperazine
• N-Benzyl N'-benzoylpiperazine
• Piperazine,1-benzoyl-4-benzyl
• piperazine,a18
• SCHEMBL1019998
• NCGC00245310-01
• VFSAEAGKVBCUNE-UHFFFAOYSA-N
• HMS1672M21
• Oprea1_241907
• SR-01000407039
• (4-benzylpiperazin-1-yl)-phenyl-methanone
• 63991-67-3
• Z27763860
• BIM-0019095.P001
• BDBM25789
• (4-BENZYLPIPERAZINO)(PHENYL)METHANONE
• piperazine, a18
• DTXSID10213947
• Piperazine, 1-benzoyl-4-benzyl-
• AB00082485-01
• CBMicro_019113
• CCG-7146
• 5-23-01-00195 (Beilstein Handbook Reference)
• BRN 0266199
• Piperazine, 1-benzoyl-4-(phenylmethyl)-
• AKOS000549765
• SR-01000407039-1
• CHEMBL240317
• 1-Benzoyl-4-benzylpiperazine #
• EN300-12415987
• Oprea1_002592

• Inchi： 1S/C18H20N2O/c21-18(17-9-5-2-6-10-17)20-13-11-19(12-14-20)15-16-7-3-1-4-8-16/h1-10H,11-15H2
• InChI Key： VFSAEAGKVBCUNE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 280.15800
• Monoisotopic Mass: 280.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.52040